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Compound of Interest

Compound Name: 3-lodo-4-methylaniline
CAS No.: 35944-64-0
Cat. No.: B1581167
Get Quote
. J

Executive Summary & Compound Profile

3-lodo-4-methylaniline is a halogenated aromatic amine utilized as a critical intermediate in
the synthesis of functionalized quinolones, diaryl ethers, and pharmaceutical scaffolds via
Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.[1][2] Its structural integrity is
defined by the specific meta-positioning of the iodine atom relative to the amino group, a
feature that distinguishes it from its isomer, 2-iodo-4-methylaniline.[1]

Chemical Identity
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Property Specification
IUPAC Name 3-lodo-4-methylaniline
CAS Number 35944-64-0

4-Amino-2-iodotoluene; 3-lodo-p-toluidine (Note:

Synonyms Nomenclature can be ambiguous; verify by
structure)
C
Molecular Formula H
IN
Molecular Weight 233.05 g/mol
Appearance Off-white to brown crystalline solid
Melting Point 37-41°C
1.635 g/cm
Density
(Predicted)

Experimental Methodology

To ensure reproducibility and data integrity (E-E-A-T), the following protocols are recommended
for spectral acquisition.

Sample Preparation[1]

* NMR Spectroscopy: Dissolve ~10-15 mg of the solid in 0.6 mL of Chloroform-d (CDCI

). Tetramethylsilane (TMS,
0.[3][4]00) or the residual solvent peak (
7.26) serves as the internal reference.

e Mass Spectrometry (GC-MS): Dilute the sample to 10 ppm in Methanol or Dichloromethane.
Use an Electron lonization (EI) source at 70 eV.
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« Infrared Spectroscopy (FT-IR): Prepare a KBr pellet (1-2% sample in KBr) or use Attenuated
Total Reflectance (ATR) on the neat solid.[1]

Nuclear Magnetic Resonance (NMR) Analysis

The

H NMR spectrum of 3-iodo-4-methylaniline is characterized by a 1,2,4-trisubstituted benzene
pattern.[1] The iodine atom at position 3 exerts a deshielding effect on the adjacent protons,
while the amino group at position 1 provides significant shielding to the ortho protons.

H NMR Data (400 MHz, CDCI )
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C NMR Data (100 MHz, CDCI )

e« C-1(C-NH

): ~145.0 ppm (Ipso to strong donor)[1]

C-3 (C-I): ~100.0 ppm (Significant upfield shift due to "Heavy Atom Effect" of lodine)[1]

C-4 (C-Me): ~130.0 ppm|[1]

C-2, C-5, C-6: Aromatic methine signals in the range of 115-140 ppm.[1]

Methyl Carbon: ~20-21 ppm.

Structural Confirmation Logic (Graphviz)

The following diagram illustrates the logical flow for assigning the NMR signals based on
substituent effects.
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Click to download full resolution via product page

Figure 1: NMR assignment logic based on electronic substituent effects

(Shielding/Deshielding).

Mass Spectrometry (MS) Analysis

The mass spectrum of 3-iodo-4-methylaniline typically follows a fragmentation pathway

characteristic of halogenated anilines.[1]

Key Fragmentation lons (El, 70 eV)

m/z (Mass-to- Relative . o o
o ) Abund Fragment Identity Mechanistic Origin
arge undance
Stable molecular ion
233 100% (Base Peak) [M] due to aromatic ring.
[1]
lodine cation
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Homolytic cleavage of
106 High M—1] the C-I bond (Loss of
lodine).
105 Moderat [M—1—H] Rearrangement after
oderate
iodine loss.
[C
Phenyl cation
77 Low H (breakdown of the

ring).

Fragmentation Pathway

The primary decomposition route involves the loss of the iodine atom, which is a weak bond

relative to the C-N or C-C bonds.
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Figure 2: Primary mass spectral fragmentation pathway for 3-lodo-4-methylaniline.[1]

Infrared Spectroscopy (IR) Analysis

The IR spectrum serves as a fingerprint for the functional groups, specifically the primary amine
and the aromatic iodide.
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Synthesis & Impurity Profiling

Understanding the synthesis helps in identifying potential impurities in the spectral data.

o Synthesis Route: Typically synthesized via the reduction of 3-iodo-4-nitrotoluene or the
iodination of p-toluidine (though direct iodination favors the 2-iodo isomer).[1]

o Common Impurities:

o 2-lodo-4-methylaniline (Isomer): Distinguishable by NMR (different splitting pattern for H-
3/H-5).[1]

o p-Toluidine (Starting Material): Lacks the C-I stretch in IR; NMR shows symmetric AA'BB’
system (approximate).[1]
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o Sigma-Aldrich.3-lodo-4-methylaniline Product Specification & MSDS. Link

» National Institute of Advanced Industrial Science and Technology (AIST).Spectral Database
for Organic Compounds (SDBS). (General reference for aniline derivative shifts). Link[1]

e Horta, P, et al. (2019).[6] On the ordeal of quinolone preparation via cyclisation of aryl-
enamines. ResearchGate/Core.ac.uk. (Contains spectral data for 3-iodo-4-methylaniline in
supplementary material). Link[1]

e ChemicalBook.2-lodo-4-methylaniline NMR Data (Isomer Comparison). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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